2-(4-Tert-butylphenyl)-1-(6-ethyl-1,3-benzothiazol-2-yl)-4-hydroxy-3-(thiophene-2-carbonyl)-2H-pyrrol-5-one
2-(4-Tert-butylphenyl)-1-(6-ethyl-1,3-benzothiazol-2-yl)-4-hydroxy-3-(thiophene-2-carbonyl)-2H-pyrrol-5-one
Brand Name:
Vulcanchem
CAS No.:
618422-20-1
VCID:
VC0384586
InChI:
InChI=1S/C28H26N2O3S2/c1-5-16-8-13-19-21(15-16)35-27(29-19)30-23(17-9-11-18(12-10-17)28(2,3)4)22(25(32)26(30)33)24(31)20-7-6-14-34-20/h6-15,23,32H,5H2,1-4H3
SMILES:
CCC1=CC2=C(C=C1)N=C(S2)N3C(C(=C(C3=O)O)C(=O)C4=CC=CS4)C5=CC=C(C=C5)C(C)(C)C
Molecular Formula:
C28H26N2O3S2
Molecular Weight:
502.7g/mol
2-(4-Tert-butylphenyl)-1-(6-ethyl-1,3-benzothiazol-2-yl)-4-hydroxy-3-(thiophene-2-carbonyl)-2H-pyrrol-5-one
CAS No.: 618422-20-1
Main Products
VCID: VC0384586
Molecular Formula: C28H26N2O3S2
Molecular Weight: 502.7g/mol
| CAS No. | 618422-20-1 |
|---|---|
| Product Name | 2-(4-Tert-butylphenyl)-1-(6-ethyl-1,3-benzothiazol-2-yl)-4-hydroxy-3-(thiophene-2-carbonyl)-2H-pyrrol-5-one |
| Molecular Formula | C28H26N2O3S2 |
| Molecular Weight | 502.7g/mol |
| IUPAC Name | 2-(4-tert-butylphenyl)-1-(6-ethyl-1,3-benzothiazol-2-yl)-4-hydroxy-3-(thiophene-2-carbonyl)-2H-pyrrol-5-one |
| Standard InChI | InChI=1S/C28H26N2O3S2/c1-5-16-8-13-19-21(15-16)35-27(29-19)30-23(17-9-11-18(12-10-17)28(2,3)4)22(25(32)26(30)33)24(31)20-7-6-14-34-20/h6-15,23,32H,5H2,1-4H3 |
| Standard InChIKey | FSOSTARUBPDHAL-UHFFFAOYSA-N |
| SMILES | CCC1=CC2=C(C=C1)N=C(S2)N3C(C(=C(C3=O)O)C(=O)C4=CC=CS4)C5=CC=C(C=C5)C(C)(C)C |
| Canonical SMILES | CCC1=CC2=C(C=C1)N=C(S2)N3C(C(=C(C3=O)O)C(=O)C4=CC=CS4)C5=CC=C(C=C5)C(C)(C)C |
| PubChem Compound | 3745255 |
| Last Modified | Nov 11 2021 |
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